Bis(2-cyanoethyl)-1-(N-tert-butyloxycarbonyl)-D-erythro-D-sphingosine-1-phosphate
Bis(2-cyanoethyl)-1-(N-tert-butyloxycarbonyl)-D-erythro-D-sphingosine-1-phosphate
Brand Name:
Vulcanchem
CAS No.:
161090-79-5
VCID:
VC20806255
InChI:
InChI=1S/C29H52N3O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(33)26(32-28(34)39-29(2,3)4)25-38-40(35,36-23-18-21-30)37-24-19-22-31/h17,20,26-27,33H,5-16,18-19,23-25H2,1-4H3,(H,32,34)/b20-17+/t26-,27+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O
Molecular Formula:
C29H52N3O7P
Molecular Weight:
585.7 g/mol
Bis(2-cyanoethyl)-1-(N-tert-butyloxycarbonyl)-D-erythro-D-sphingosine-1-phosphate
CAS No.: 161090-79-5
Reference Standards
VCID: VC20806255
Molecular Formula: C29H52N3O7P
Molecular Weight: 585.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 161090-79-5 |
|---|---|
| Product Name | Bis(2-cyanoethyl)-1-(N-tert-butyloxycarbonyl)-D-erythro-D-sphingosine-1-phosphate |
| Molecular Formula | C29H52N3O7P |
| Molecular Weight | 585.7 g/mol |
| IUPAC Name | tert-butyl N-[(E,2S,3R)-1-[bis(2-cyanoethoxy)phosphoryloxy]-3-hydroxyoctadec-4-en-2-yl]carbamate |
| Standard InChI | InChI=1S/C29H52N3O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(33)26(32-28(34)39-29(2,3)4)25-38-40(35,36-23-18-21-30)37-24-19-22-31/h17,20,26-27,33H,5-16,18-19,23-25H2,1-4H3,(H,32,34)/b20-17+/t26-,27+/m0/s1 |
| Standard InChIKey | IOLHEZANZMTGKL-OJVAVJBQSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O |
| Synonyms | [R-[R*,S*-(E)]]-9-Cyano-6-(2-cyanoethoxy)-3-(1-hydroxy-2-hexadecenyl)-5,7-dioxa-2-aza-6-phosphanonanoic Acid 1,1-Dimethylethyl Ester 6-Oxide |
| PubChem Compound | 10995498 |
| Last Modified | Apr 15 2024 |
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